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Compound of Interest

Compound Name: 1-Phenylimidazole

Cat. No.: B1212854

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core chemical and physical properties of
1-phenylimidazole, a versatile heterocyclic compound with significant applications in medicinal
chemistry and materials science. This document details its synthesis, purification, and
characterization, with a focus on experimental protocols and data presentation.

Chemical and Physical Properties

1-Phenylimidazole is an aromatic heterocyclic organic compound consisting of a phenyl group
substituted at the first position of an imidazole ring.[1] It is typically a colorless to light yellow
liquid or a white to light yellow crystalline solid.[2] Its solubility in water is low, but it is soluble in
organic solvents like ethanol and acetone.[2]

Table 1: Physical and Chemical Properties of 1-Phenylimidazole
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Property Value Source

Molecular Formula CoHsNz2 [1112]

Molecular Weight 144.17 g/mol [3]
Colorless to light yellow liquid

Appearance or white to light yellow [2]
crystalline solid

Melting Point 13°C [3]

Boiling Point 142 °C at 15 mmHg [3]

Density 1.14 g/mL at 25 °C [3]

N Low in water; soluble in

Solubility [2]
ethanol and acetone

CAS Number 7164-98-9 [3]

Synthesis of 1-Phenylimidazole

1-Phenylimidazole can be synthesized through several methods, with the Ullmann

condensation and Buchwald-Hartwig amination being two prominent examples.

The Ullmann condensation is a classic method for the formation of carbon-nitrogen bonds,

typically involving the copper-catalyzed reaction of an aryl halide with an amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-Phenylimidazole:
Chemical and Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212854#1-phenylimidazole-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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